Cas no 218963-31-6 (rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol
• CAS No: 218963-31-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6069740
• PubChem ID: 165599416
• Update Time: 2025-06-11

rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol
• EN300-1634867
• 218963-31-6

• Inchi： 1S/C10H18O/c1-3-6-9-7-4-5-8-10(9,2)11/h3,6,9,11H,4-5,7-8H2,1-2H3/b6-3+/t9-,10-/m1/s1
• InChI Key： GFVIESRTXLOAPS-KJMWJQJQSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1/C=C/C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol

Professional Introduction to Rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol (CAS No. 218963-31-6)

Rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol, a compound with the CAS number 218963-31-6, is a chiral molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of cyclohexanol derivatives and exhibits a unique stereochemical configuration, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a methyl group and an allyl group on the cyclohexane ring contributes to its complex reactivity and potential applications in medicinal chemistry.

The stereochemistry of Rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol is crucial for its biological activity. The (1R,2S) configuration implies that the molecule possesses two stereocenters, with one in the R configuration and the other in the S configuration. This specific arrangement can significantly influence the molecule's interactions with biological targets, making it an attractive candidate for further investigation in drug discovery. The compound's ability to exist as a racemic mixture (a 50:50 mixture of enantiomers) provides researchers with the flexibility to explore both enantiomers separately, which is often essential for optimizing pharmacological properties.

In recent years, there has been growing interest in the development of novel chiral compounds for therapeutic applications. Rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol has been studied as a potential building block for more complex molecules. Its structural features make it a suitable candidate for further derivatization, allowing chemists to explore various functional groups and modifications. This flexibility is particularly valuable in the design of molecules that target specific biological pathways, such as those involved in inflammation, pain management, and neurodegenerative diseases.

One of the most promising areas of research involving Rac-(1R,2S)-1-methyl-2-(prop-1-en-1-yl)cyclohexan-1-ol is its potential use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used for their analgesic, antipyretic, and anti-inflammatory properties. The cyclohexanol moiety in Rac-(1R,2S)-1-methyl-2-(prop-1-enyl)cyclohexan-l-l alcohol can be modified to introduce pharmacophores that enhance binding affinity to cyclooxygenase enzymes (COX), which are key targets for NSAID action. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory activity in preclinical models.

Another area where Rac-(lR,2S)-l-methyl-Z(prop-l-en-l-yI)cyclohexan-I-l alcohol has shown potential is in the development of central nervous system (CNS) drugs. The structural motif present in this compound resembles several known CNS-active molecules, suggesting that it may have properties relevant to neuropharmacology. Researchers have explored its derivatives as potential candidates for treating conditions such as depression and anxiety. The chiral center in this molecule allows for the creation of enantiomerically pure compounds, which can exhibit different pharmacological profiles compared to their racemic counterparts. This aspect is particularly important in CNS drug development, where enantioselectivity can significantly impact efficacy and safety.

The synthesis of Rac-(lR,ZS)-l-methyl-Z(prop-l-en-l-yI)cyclohexan-I-l alcohol involves several key steps that highlight its complexity as a chemical entity. The reaction sequence typically begins with the preparation of a chiral auxiliary or ligand that facilitates the stereocontrolled formation of the cyclohexane ring. Subsequent steps include functionalization at the 2-position with an allyl group and methylation at the 1-position. These transformations require careful optimization to ensure high yield and enantioselectivity. Advances in catalytic methods have enabled more efficient synthesis routes, making it feasible to produce this compound on a larger scale for research purposes.

In conclusion, Rac-(lR,ZS)-l-methyl-Z(prop-l-en-l-yI)cyclohexan-I-l alcohol (CAS No. 21896331_6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its utility in developing NSAIDs and CNS drugs, demonstrating its importance as a building block in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a focus of interest for chemists and pharmacologists worldwide.